AMG 837 Calcium Hydrate: A Technical Overview of its Function as a GPR40 Partial Agonist
AMG 837 Calcium Hydrate: A Technical Overview of its Function as a GPR40 Partial Agonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
AMG 837 calcium hydrate (B1144303) is a potent, orally bioavailable small molecule that functions as a partial agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] Its primary mechanism of action involves the potentiation of glucose-stimulated insulin (B600854) secretion (GSIS) from pancreatic β-cells.[1][3] This glucose-dependent activity has positioned GPR40 agonists as a promising therapeutic class for the treatment of type 2 diabetes mellitus, potentially offering a reduced risk of hypoglycemia compared to other insulin secretagogues.[4] Preclinical studies have demonstrated the efficacy of AMG 837 in improving glucose tolerance in rodent models of diabetes.[1][3] This technical guide provides a comprehensive overview of the function, mechanism of action, and preclinical pharmacology of AMG 837.
Introduction
GPR40 is a G protein-coupled receptor predominantly expressed in pancreatic β-cells and, to a lesser extent, in enteroendocrine cells, immune cells, and the brain.[1][5] It is activated by medium and long-chain free fatty acids (FFAs), which potentiate insulin secretion in the presence of elevated glucose levels.[6] The discovery of GPR40 as a receptor for FFAs sparked significant interest in developing synthetic agonists as potential anti-diabetic agents.[2] AMG 837 emerged from the optimization of a series of β-substituted phenylpropanoic acids as a potent GPR40 agonist with a favorable pharmacokinetic profile.[2]
Mechanism of Action
AMG 837 acts as a partial agonist at the GPR40 receptor.[1][7] Upon binding, it activates the Gαq signaling pathway, a characteristic feature of GPR40 activation.[1][5] This initiates a cascade of intracellular events culminating in the potentiation of insulin secretion from pancreatic β-cells.
Gαq Signaling Pathway
Activation of the Gαq subunit by the AMG 837-bound GPR40 receptor leads to the stimulation of phospholipase C (PLC).[5] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[5] The resulting increase in intracellular Ca2+ concentration is a key signal for the fusion of insulin-containing granules with the plasma membrane and the subsequent exocytosis of insulin.[5]
Partial Agonism
An important characteristic of AMG 837 is its partial agonism at the GPR40 receptor.[1] This means that even at saturating concentrations, it produces a submaximal response compared to endogenous full agonists like certain free fatty acids.[8] In the context of insulin secretion, this partial agonism is thought to primarily engage the pancreatic β-cell axis, leading to glucose-stimulated insulin secretion (GSIS).[8] This is in contrast to some GPR40 full agonists which also significantly engage the enteroinsular axis, stimulating the release of incretins like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP) from enteroendocrine cells.[8]
Preclinical Pharmacology: Quantitative Data
The preclinical pharmacological properties of AMG 837 have been characterized through a variety of in vitro and in vivo studies.
Table 1: In Vitro Activity of AMG 837
| Assay | Cell Line/System | Parameter | Value (nM) | Reference |
| [³⁵S]-GTPγS Binding | A9 cells expressing human GPR40 | EC₅₀ | 1.5 ± 0.1 | [4] |
| Inositol Phosphate Accumulation | A9 cells expressing human GPR40 | EC₅₀ | 7.8 ± 1.2 | [1] |
| Calcium Flux | CHO cells expressing GPR40 | EC₅₀ | 120 ± 10 | [8] |
| Insulin Secretion | Isolated primary mouse islets | EC₅₀ | 142 ± 20 | [4] |
Table 2: In Vivo Efficacy of AMG 837 in Rodent Models
| Animal Model | Dosing | Effect on Glucose Tolerance Test (GTT) | Reference |
| Normal Sprague-Dawley Rats | Acute administration | Lowered glucose excursions and increased GSIS | [1][3] |
| Obese Zucker Fatty Rats | Acute administration | Lowered glucose excursions and increased GSIS | [1][3] |
| Obese Zucker Fatty Rats | Daily dosing for 21 days | Persistent improvement in glucose excursions | [1][3] |
Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the replication and extension of these findings.
[³⁵S]-GTPγS Binding Assay
This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]-GTPγS, to G proteins upon receptor activation.
Methodology:
-
Membrane Preparation: Cell membranes were prepared from an A9 cell line stably overexpressing human GPR40.[4]
-
Incubation: The membranes were incubated with varying concentrations of AMG 837 in the presence of GDP and [³⁵S]-GTPγS.[4]
-
Separation: The reaction was stopped, and the Gαq proteins were captured using a specific antibody.[4]
-
Detection: The amount of bound [³⁵S]-GTPγS was quantified using scintillation counting.[4]
-
Data Analysis: The EC₅₀ value was determined by fitting the concentration-response data to a sigmoidal curve.[4]
Inositol Phosphate Accumulation Assay
This assay quantifies the production of inositol phosphate, a downstream product of PLC activation.
Methodology:
-
Cell Culture: A9 cells stably expressing GPR40 were used.[1]
-
Labeling: Cells were labeled with [³H]-myo-inositol.[1]
-
Stimulation: Cells were stimulated with various concentrations of AMG 837 in the presence of LiCl (to inhibit inositol monophosphatase).[1]
-
Extraction: The reaction was terminated, and inositol phosphates were extracted.[1]
-
Quantification: The amount of [³H]-inositol phosphates was determined by scintillation counting.[1]
-
Data Analysis: EC₅₀ values were calculated from the resulting concentration-response curves.[1]
Intracellular Calcium Flux Assay
This assay measures changes in intracellular calcium concentration upon receptor activation.
Methodology:
-
Cell Loading: CHO cells stably expressing GPR40 were loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[8]
-
Stimulation: The cells were then stimulated with different concentrations of AMG 837.[8]
-
Detection: Changes in fluorescence intensity, corresponding to changes in intracellular Ca²⁺ levels, were measured using a fluorometric imaging plate reader.[8]
-
Data Analysis: The EC₅₀ was determined from the concentration-response curve of the peak fluorescence signal.[8]
In Vitro Insulin Secretion from Isolated Islets
This experiment assesses the direct effect of AMG 837 on insulin secretion from primary pancreatic islets.
Methodology:
-
Islet Isolation: Pancreatic islets were isolated from mice.[4]
-
Pre-incubation: Islets were pre-incubated in a low-glucose buffer.[4]
-
Stimulation: Islets were then incubated with varying concentrations of AMG 837 in the presence of a stimulatory glucose concentration (e.g., 16.7 mM).[4][8]
-
Sample Collection: The supernatant was collected after the incubation period.[4]
-
Insulin Quantification: Insulin concentration in the supernatant was measured using an ELISA or radioimmunoassay.[4]
-
Data Analysis: The EC₅₀ for insulin secretion was calculated from the concentration-response curve.[4]
In Vivo Glucose Tolerance Test (GTT)
The GTT evaluates the effect of AMG 837 on glucose disposal in living animals.
Methodology:
-
Animal Fasting: Rodents (e.g., Sprague-Dawley or Zucker fatty rats) were fasted overnight.[1]
-
Drug Administration: AMG 837 or vehicle was administered orally or via another appropriate route.[1]
-
Glucose Challenge: After a set period (e.g., 30-60 minutes), a glucose bolus was administered intraperitoneally or orally.[1]
-
Blood Sampling: Blood samples were collected at various time points post-glucose challenge (e.g., 0, 15, 30, 60, 120 minutes).[1]
-
Glucose and Insulin Measurement: Blood glucose levels were measured immediately, and plasma insulin levels were determined later.[1]
-
Data Analysis: The area under the curve (AUC) for glucose was calculated to assess the overall improvement in glucose tolerance.[1]
Clinical Development and Future Perspective
AMG 837, along with other GPR40 agonists like TAK-875, entered clinical trials for the treatment of type 2 diabetes.[6][9] However, the development of some GPR40 agonists has been challenged by concerns over potential liver toxicity observed in clinical trials of similar compounds.[9] While the clinical development of AMG 837 was discontinued, the extensive preclinical research on this compound has significantly contributed to the understanding of GPR40 pharmacology.[9] The glucose-dependent mechanism of action of GPR40 agonists remains an attractive concept for the development of novel anti-diabetic therapies with a lower risk of hypoglycemia.[6] Future research may focus on developing GPR40 agonists with improved safety profiles or exploring biased agonism to selectively activate desired signaling pathways.
References
- 1. journals.plos.org [journals.plos.org]
- 2. AMG 837: a potent, orally bioavailable GPR40 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus: Benefits and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. medkoo.com [medkoo.com]
- 8. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]
- 9. researchgate.net [researchgate.net]
